5-(Hydroxymethyl)furfuryl Alcohol
5-(Hydroxymethyl)furfuryl Alcohol
5-(Hydroxymethyl)furfuryl alcohol is a heterocyclic organic compound that is naturally produced by certain wood-inhabiting fungi. It can be derived by the reduction of the formyl group of 5-hydroxymethylfurfural. 5-(Hydroxymethyl)furfuryl alcohol can be used as a building block in the enzymatic synthesis of biobased polyesters.
Brand Name:
Vulcanchem
CAS No.:
1883-75-6
VCID:
VC0016202
InChI:
InChI=1S/C6H8O3/c7-3-5-1-2-6(4-8)9-5/h1-2,7-8H,3-4H2
SMILES:
C1=C(OC(=C1)CO)CO
Molecular Formula:
C6H8O3
Molecular Weight:
128.13 g/mol
5-(Hydroxymethyl)furfuryl Alcohol
CAS No.: 1883-75-6
Reference Standards
VCID: VC0016202
Molecular Formula: C6H8O3
Molecular Weight: 128.13 g/mol
| CAS No. | 1883-75-6 |
|---|---|
| Product Name | 5-(Hydroxymethyl)furfuryl Alcohol |
| Molecular Formula | C6H8O3 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | [5-(hydroxymethyl)furan-2-yl]methanol |
| Standard InChI | InChI=1S/C6H8O3/c7-3-5-1-2-6(4-8)9-5/h1-2,7-8H,3-4H2 |
| Standard InChIKey | DSLRVRBSNLHVBH-UHFFFAOYSA-N |
| SMILES | C1=C(OC(=C1)CO)CO |
| Canonical SMILES | C1=C(OC(=C1)CO)CO |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 5-(Hydroxymethyl)furfuryl alcohol is a heterocyclic organic compound that is naturally produced by certain wood-inhabiting fungi. It can be derived by the reduction of the formyl group of 5-hydroxymethylfurfural. 5-(Hydroxymethyl)furfuryl alcohol can be used as a building block in the enzymatic synthesis of biobased polyesters. |
| Synonyms | 2,5-Furandimethanol; 2,5-Di(hydroxymethyl)furan; 5-(Hydroxymethyl)furfuryl Alcohol; FaRez 6305; NSC 40737; NSC 524614; 2,5-Di(hydroxymethyl)furan; FaRez 6305; NSC 40737; NSC 524614 |
| PubChem Compound | 74663 |
| Last Modified | Nov 11 2021 |
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